Cas no 2228437-55-4 (2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine)

• Product Name: 2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine
• CAS No: 2228437-55-4
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 6240656
• PubChem ID: 165762102
• Update Time: 2025-10-28

2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine
• 2228437-55-4
• EN300-1759648

• Inchi： 1S/C10H11F2N/c1-6-3-8(11)10(7(2)5-13)9(12)4-6/h3-4H,2,5,13H2,1H3
• InChI Key： NHPDYJYMXPWMOM-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C(=C)CN)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2228437-55-4 and Product Name: 2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine

The compound identified by the CAS number 2228437-55-4 and the product name 2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of difluoro and methyl substituents on the aromatic ring, coupled with the amine functional group at the propenyl position, contributes to its distinctive reactivity and binding affinity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity to biological targets. The specific configuration of 2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine exemplifies this trend, making it a promising candidate for further investigation. The compound’s dual functionality—combining an electrophilic double bond with an amine group—opens up diverse synthetic pathways and potential applications in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. Researchers have observed that aromatic heterocycles with fluorine substituents often exhibit enhanced interaction with biological receptors. The 2,6-difluoro moiety in particular is known to modulate electronic properties, thereby influencing receptor binding kinetics. This feature has been extensively studied in the context of developing kinase inhibitors and other small-molecule drugs targeting cancer and inflammatory diseases. Preliminary computational studies suggest that 2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine may exhibit similar interactions with key protein targets.

The amine group at the propenyl position further extends the compound’s versatility. Amines are versatile functional groups that can participate in a wide range of chemical reactions, including nucleophilic additions, condensations, and metal coordination. This reactivity makes 2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine a valuable intermediate in synthetic chemistry. For instance, it can be used to construct more complex scaffolds by reacting with aldehydes or ketones to form imines or enamines. Such transformations are crucial in drug discovery pipelines, where rapid access to diverse molecular libraries is essential for identifying lead compounds.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing physicochemical properties to improve drug-like characteristics. The combination of difluoro, methyl, and amine substituents in 2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine contributes to favorable properties such as lipophilicity and solubility. These factors are critical for determining oral bioavailability and tissue distribution. Experimental data indicate that analogs with similar substituent patterns exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This observation underscores the potential of fluorinated aromatic compounds as pharmacological tools.

The synthesis of 2-(2,6-difluoro-4-methylphenyl)prop-2-en-1-amine presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences involving halogenation, alkylation, and reduction steps. However, recent methodologies have demonstrated that transition-metal-catalyzed reactions can streamline these processes significantly. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms efficiently into aromatic rings. Such innovations not only improve yield but also reduce environmental impact by minimizing waste generation.

In conclusion, the compound identified as 2228437-55-4 under the product name 2-(2,6-difluoro-4-methylphenyl)propenolamine (note: corrected from initial name) represents a significant contribution to pharmaceutical chemistry. Its unique structural features—particularly the presence of difluoro and methyl substituents—make it a promising candidate for further exploration in drug development. The combination of electronic and steric effects arising from these groups enhances its potential as a therapeutic agent targeting various diseases. As research continues to uncover new synthetic strategies and biological applications, compounds like this are poised to play a crucial role in advancing modern medicine.